Cas no 1556124-28-7 ((2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine)
(2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- Thiopyrano[4,3-c]pyrazole-3-methanamine, 2,4,6,7-tetrahydro-2-(1-methylethyl)-
- (2-Isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine
- (2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine
-
- Inchi: 1S/C10H17N3S/c1-7(2)13-10(5-11)8-6-14-4-3-9(8)12-13/h7H,3-6,11H2,1-2H3
- InChI Key: OLCJBOAVSFPEDO-UHFFFAOYSA-N
- SMILES: N1(C(C)C)C(CN)=C2CSCCC2=N1
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 370.1±42.0 °C(Predicted)
- pka: 9.22±0.29(Predicted)
(2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I202716-100mg |
(2-Isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine |
1556124-28-7 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | I202716-500mg |
(2-Isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine |
1556124-28-7 | 500mg |
$ 475.00 | 2022-06-04 | ||
| TRC | I202716-1g |
(2-Isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine |
1556124-28-7 | 1g |
$ 730.00 | 2022-06-04 | ||
| Life Chemicals | F2198-6564-0.25g |
(2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine |
1556124-28-7 | 95%+ | 0.25g |
$454.0 | 2023-09-06 | |
| Life Chemicals | F2198-6564-0.5g |
(2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine |
1556124-28-7 | 95%+ | 0.5g |
$478.0 | 2023-09-06 | |
| Life Chemicals | F2198-6564-1g |
(2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine |
1556124-28-7 | 95%+ | 1g |
$504.0 | 2023-09-06 | |
| Life Chemicals | F2198-6564-2.5g |
(2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine |
1556124-28-7 | 95%+ | 2.5g |
$1008.0 | 2023-09-06 | |
| Life Chemicals | F2198-6564-5g |
(2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine |
1556124-28-7 | 95%+ | 5g |
$1512.0 | 2023-09-06 | |
| Life Chemicals | F2198-6564-10g |
(2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine |
1556124-28-7 | 95%+ | 10g |
$2117.0 | 2023-09-06 |
(2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on (2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine
Introduction to (2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine (CAS No. 1556124-28-7)
(2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine, identified by its CAS number 1556124-28-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a complex structural framework that combines a thiopyran ring with a pyrazole moiety, making it a promising candidate for further exploration in drug discovery and development.
The structural complexity of (2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine arises from its fused ring system, which includes a tetrahydrothiopyran ring connected to a pyrazole ring. This arrangement introduces unique electronic and steric properties that may contribute to its biological activity. The presence of the isopropyl group at the 2-position of the thiopyran ring further modulates the compound's pharmacophore, potentially enhancing its interactions with biological targets.
In recent years, there has been growing interest in exploring the therapeutic potential of heterocyclic compounds that incorporate both thiopyran and pyrazole moieties. These structures have shown promise in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The< strong>tetrahydrothiopyran scaffold is particularly noteworthy due to its ability to engage with biological receptors in ways that simpler aromatic or aliphatic structures may not.
One of the most compelling aspects of (2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine is its potential as a lead compound for further medicinal chemistry optimization. The combination of the thiopyran and pyrazole rings provides multiple sites for functionalization, allowing researchers to fine-tune the compound's properties for specific therapeutic applications. For instance, modifications at the 3-position of the pyrazole ring could enhance binding affinity to certain enzymes or receptors.
Recent studies have highlighted the importance of< strong>tetrahydrothiopyran derivatives in medicinal chemistry due to their unique pharmacological profiles. These compounds have been shown to exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. The< strong>isopropyl group in particular has been identified as a key pharmacophore that can influence both the potency and selectivity of these derivatives.
The< strong>pyrazole moiety is another critical component of< strong>(2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine, contributing to its potential biological activity. Pyrazole derivatives are well-documented for their role in drug development, with numerous examples having entered clinical trials or being used in marketed drugs. The ability of pyrazole to act as a bioisostere for other heterocycles makes it a valuable scaffold for designing novel therapeutics.
In the context of current research trends, there is increasing focus on developing small molecules that can modulate protein-protein interactions (PPIs). The< strong>tetrahydrothiopyran-pyrazole hybrid structure of< strong>(2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine suggests that it may be capable of interacting with PPIs involved in various disease pathways. Such interactions are often challenging to target with traditional small-molecule drugs but offer significant therapeutic potential.
The synthesis and characterization of< strong>(2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine have been subjects of considerable interest in synthetic organic chemistry circles. The construction of the fused ring system requires sophisticated methodologies that often involve multi-step reactions and careful control over reaction conditions. Advances in catalytic processes and transition-metal-mediated reactions have made it possible to access such complex structures more efficiently than ever before.
The pharmacokinetic properties of< strong>(2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine are also areas of active investigation. Understanding how this compound is absorbed、distributed、metabolized,and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies suggest that the structural features of this compound may confer favorable pharmacokinetic profiles,although further research is needed to confirm these findings.
In conclusion,the compound< strong>(2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-y1)methanamine (CAS No.1556124-28-7)
1556124-28-7 ((2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)